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Introduction

Facioscaphumeral muscular dystrophy (FSHD) is a prevalent genetic muscle disorder

characterized by the aberrant expression of the DUX4 (Double Homeobox 4) transcription

factor in skeletal muscle.[1][2] DUX4 expression, normally restricted to early embryonic

development, triggers a cascade of pathogenic events in muscle cells, including apoptosis,

inhibition of myogenesis, and inflammation, ultimately leading to progressive muscle wasting.

[3] A key mechanism of DUX4's pathogenic activity is its interaction with the histone

acetyltransferases EP300 (also known as p300) and CBP (CREB-binding protein).[1][2] This

interaction leads to hyperacetylation of histone H3, altering the chromatin landscape and

driving the expression of DUX4 target genes.

iP300w is a novel, potent, and specific spirocyclic inhibitor of the histone acetyltransferase

(HAT) activity of EP300/CBP. In the context of FSHD research, iP300w serves as a critical tool

to probe the DUX4 signaling pathway and as a potential therapeutic agent. By inhibiting

EP300/CBP, iP300w effectively blocks DUX4-mediated transcriptional activation and its
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cytotoxic effects. This document provides detailed application notes and protocols for the use

of iP300w in FSHD research, based on foundational studies.

Mechanism of Action of iP300w in FSHD
The pathogenic activity of DUX4 in FSHD is critically dependent on its ability to recruit the

EP300/CBP coactivators to the chromatin. The C-terminus of the DUX4 protein directly

interacts with EP300/CBP, leading to local histone H3 acetylation (specifically at lysine 27,

H3K27ac) and the transcriptional activation of DUX4 target genes. This process also results in

a surprising global increase in histone H3 hyperacetylation. iP300w directly inhibits the HAT

activity of EP300/CBP, thereby preventing both the local and global histone acetylation

changes induced by DUX4. This leads to the suppression of DUX4 target gene expression and

a reversal of DUX4-induced cell death.
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Start

Seed LHCN-iDUX4 myoblasts
in 96-well plate

Prepare iP300w dilutions
and Doxycycline

Add Dox and iP300w/
vehicle to cells

Incubate for 48 hours

Perform CellTiter-Glo®
viability assay

Measure luminescence

Analyze data and
determine EC50

End
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Start

Acclimate and group
iDUX4pA mice

Induce DUX4 expression
with Doxycycline

Administer iP300w (0.3 mg/kg)
or vehicle daily via IP injection

Continue treatment
for 12 days

Euthanize mice and
harvest muscle tissue

Process tissue for RNA
(RT-qPCR) and histology

Analyze gene expression,
histology, and muscle mass

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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